Cas no 119581-18-9 (3H-Pyrazol-3-one, 2-(2-chlorophenyl)-2,4-dihydro-5-(trifluoromethyl)-)

• Product Name: 3H-Pyrazol-3-one, 2-(2-chlorophenyl)-2,4-dihydro-5-(trifluoromethyl)-
• CAS No: 119581-18-9
• MF: C₁₀H₆ClF₃N₂O
• MW: 262.615651607513
• MDL: MFCD12410340
• CID: 3675733
• Update Time: 2025-10-09

3H-Pyrazol-3-one, 2-(2-chlorophenyl)-2,4-dihydro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 2-(2-chlorophenyl)-2,4-dihydro-5-(trifluoromethyl)-

• MDL： MFCD12410340
• Inchi： 1S/C10H6ClF3N2O/c11-6-3-1-2-4-7(6)16-9(17)5-8(15-16)10(12,13)14/h1-4H,5H2
• InChI Key： JMJYLGNIVHMHTO-UHFFFAOYSA-N
• SMILES： N1=C(C(F)(F)F)CC(=O)N1C1=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3H-Pyrazol-3-one, 2-(2-chlorophenyl)-2,4-dihydro-5-(trifluoromethyl)-

Introduction to 3H-Pyrazol-3-one, 2-(2-chlorophenyl)-2,4-dihydro-5-(trifluoromethyl) and Its Significance in Modern Chemical Biology

The compound with the CAS no. 119581-18-9, known as 3H-Pyrazol-3-one, 2-(2-chlorophenyl)-2,4-dihydro-5-(trifluoromethyl), represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the pyrazole class, a scaffold that has garnered significant attention due to its diverse biological activities and structural versatility. The presence of multiple functional groups, including a chlorophenyl moiety and a trifluoromethyl substituent, endows this molecule with unique chemical properties that make it a promising candidate for further exploration in drug discovery and therapeutic development.

In recent years, the field of medicinal chemistry has witnessed an increasing interest in designing molecules that can modulate biological pathways by interacting with specific targets. Pyrazole derivatives, in particular, have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The compound 3H-Pyrazol-3-one, 2-(2-chlorophenyl)-2,4-dihydro-5-(trifluoromethyl) stands out due to its structural complexity and the potential for fine-tuning its pharmacological properties through structural modifications.

The chlorophenyl group in this molecule is a key feature that contributes to its binding affinity and selectivity towards biological targets. Chlorophenyl derivatives are well-known for their ability to interact with enzymes and receptors, often leading to potent pharmacological effects. Additionally, the trifluoromethyl group is another critical substituent that enhances the metabolic stability and lipophilicity of the compound, making it more suitable for oral administration and improving its bioavailability.

Recent studies have highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. For instance, researchers have demonstrated that certain pyrazole-based compounds can inhibit kinases and other enzymes involved in cancer progression. The molecule 3H-Pyrazol-3-one, 2-(2-chlorophenyl)-2,4-dihydro-5-(trifluoromethyl) has been investigated for its potential as an inhibitor of specific kinases that play a crucial role in tumor growth and metastasis. Preliminary findings suggest that this compound exhibits promising activity in preclinical models, making it a valuable asset in the search for new anticancer drugs.

Beyond cancer therapy, this compound has also shown potential in addressing other pathological conditions. The ability of pyrazole derivatives to modulate inflammatory pathways has been explored extensively. The presence of both chlorophenyl and trifluoromethyl groups may contribute to its anti-inflammatory properties by interacting with inflammatory mediators and signaling pathways. This dual functionality makes it an attractive candidate for developing drugs that target multiple aspects of inflammation simultaneously.

The synthesis of 3H-Pyrazol-3-one, 2-(2-chlorophenyl)-2,4-dihydro-5-(trifluoromethyl) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the complex framework of this molecule. The synthetic strategy not only highlights the versatility of modern organic chemistry but also underscores the importance of innovative methodologies in drug development.

In conclusion, the compound CAS no. 119581-18-9, or 3H-Pyrazol-3-one, 2-(2-chlorophenyl)-2,4-dihydro-5-(trifluoromethyl), represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable tool for further investigation in drug discovery. As research continues to uncover new therapeutic applications for pyrazole derivatives, compounds like this one are poised to play a crucial role in shaping the future of medicine.